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Compound of Interest

2,3-Dichloro-6-nitronaphthalene-
1,4-dione

Cat. No.: B1590014

Compound Name:

2,3-Dichloro-6-nitronaphthalene-1,4-dione is a substituted naphthoquinone derivative of
significant interest in synthetic and medicinal chemistry. As a member of the naphthoquinone
family, it belongs to a class of compounds renowned for their diverse biological activities and
roles as versatile synthetic precursors. The parent compound, 2,3-dichloro-1,4-naphthoquinone
(also known as Dichlone), is a well-documented fungicide and a highly reactive building block
for synthesizing complex heterocyclic systems. The addition of a nitro group to this scaffold, as
in the title compound, further modulates its electronic properties, enhancing its reactivity and
opening new avenues for chemical derivatization.

This guide provides a comprehensive overview of the fundamental properties of 2,3-Dichloro-
6-nitronaphthalene-1,4-dione, offering insights into its chemical identity, physicochemical
characteristics, synthesis, reactivity, and safe handling protocols. The information presented
herein is intended to equip researchers and drug development professionals with the
foundational knowledge required to effectively utilize this compound in their scientific
endeavors.

Part 1: Molecular Identity and Structural Profile

A precise understanding of a compound's structure and its unique identifiers is paramount for
any research application. These identifiers ensure accurate sourcing, documentation, and
interpretation of experimental data.

Caption: Figure 1. 2D structure of 2,3-Dichloro-6-nitronaphthalene-1,4-dione.
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The compound's core is a naphthalene-1,4-dione system. The quinone ring is substituted with
two chlorine atoms at the 2 and 3 positions, which are key sites for nucleophilic attack. The
benzene ring is substituted with a nitro group at the 6-position, which is a strong electron-
withdrawing group that influences the molecule's overall reactivity.

Table 1: Chemical Identifiers

Identifier Value Source
2,3-dichloro-6-

IUPAC Name . .
nitronaphthalene-1,4-dione

CAS Number 29284-76-2

Molecular Formula C10H3CIl2NO4

Molecular Weight 272.04 g/mol

| Canonical SMILES| "C1=CC

« To cite this document: BenchChem. [Introduction: Unveiling a Reactive Naphthoquinone
Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590014#2-3-dichloro-6-nitronaphthalene-1-4-dione-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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